Cas no 1805467-02-0 (Ethyl 5-(difluoromethyl)-4-methoxy-2-nitropyridine-3-carboxylate)

• Product Name: Ethyl 5-(difluoromethyl)-4-methoxy-2-nitropyridine-3-carboxylate
• CAS No: 1805467-02-0
• MF: C₁₀H₁₀F₂N₂O₅
• MW: 276.193609714508
• CID: 4897464
• Update Time: 2025-11-01

Ethyl 5-(difluoromethyl)-4-methoxy-2-nitropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-4-methoxy-2-nitropyridine-3-carboxylate

• Inchi： 1S/C10H10F2N2O5/c1-3-19-10(15)6-7(18-2)5(8(11)12)4-13-9(6)14(16)17/h4,8H,3H2,1-2H3
• InChI Key： GTOLZYKOROUYEZ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C(=O)OCC)=C1OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• XLogP3: 1.8
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 5-(difluoromethyl)-4-methoxy-2-nitropyridine-3-carboxylate

Ethyl 5-(difluoromethyl)-4-methoxy-2-nitropyridine-3-carboxylate (CAS No. 1805467-02-0): A Comprehensive Overview

Ethyl 5-(difluoromethyl)-4-methoxy-2-nitropyridine-3-carboxylate, identified by its CAS number CAS No. 1805467-02-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its nitropyridine core and functionalized side chains, exhibits a unique set of chemical properties that make it a promising candidate for various applications in drug discovery and molecular research.

The structural composition of Ethyl 5-(difluoromethyl)-4-methoxy-2-nitropyridine-3-carboxylate is highly intriguing, featuring a pyridine ring substituted with a nitro group at the 2-position, a methoxy group at the 4-position, and a difluoromethyl group at the 5-position. Additionally, the presence of a carboxylate ester at the 3-position introduces further versatility in its reactivity and potential applications. This particular arrangement of functional groups imparts distinct electronic and steric properties to the molecule, which can be exploited in the design of novel bioactive compounds.

In recent years, there has been an increasing interest in developing new molecular entities that can modulate biological pathways associated with various diseases. The nitropyridine scaffold is particularly well-studied due to its ability to interact with biological targets in multiple ways. For instance, the nitro group can participate in redox reactions, which are crucial for understanding and intervening in oxidative stress-related pathologies. Moreover, the methoxy and difluoromethyl groups can influence the metabolic stability and pharmacokinetic profiles of drug candidates.

One of the most compelling aspects of Ethyl 5-(difluoromethyl)-4-methoxy-2-nitropyridine-3-carboxylate is its potential as a building block for more complex pharmacophores. The carboxylate ester moiety, in particular, provides a convenient handle for further chemical modifications through reactions such as transesterification or hydrolysis. These modifications can be tailored to enhance specific pharmacological properties or to improve solubility and bioavailability. Such flexibility is invaluable in the iterative process of drug development.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. The incorporation of difluoromethyl groups into drug candidates has been shown to improve their pharmacokinetic profiles significantly. In the case of Ethyl 5-(difluoromethyl)-4-methoxy-2-nitropyridine-3-carboxylate, this feature may contribute to its potential as an intermediate in the synthesis of next-generation therapeutics.

The methoxy group at the 4-position of the pyridine ring also plays a critical role in determining the overall properties of this compound. Methoxy-substituted pyridines are known to exhibit enhanced lipophilicity and improved cell membrane permeability, which are desirable attributes for oral bioavailability. Furthermore, methoxy groups can participate in hydrogen bonding interactions, which can be leveraged to optimize binding affinities with biological targets.

The nitro group at the 2-position is another key feature that contributes to the versatility of Ethyl 5-(difluoromethyl)-4-methoxy-2-nitropyridine-3-carboxylate. Nitro groups are well-known for their ability to undergo reduction to amine derivatives, which can open up new avenues for chemical diversification. This redox chemistry is particularly relevant in diseases where oxidative stress plays a significant role, such as neurodegenerative disorders and inflammation-related conditions.

In conclusion, Ethyl 5-(difluoromethyl)-4-methoxy-2-nitropyridine-3-carboxylate represents a fascinating molecular entity with multiple functional groups that can be exploited for various applications in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing more complex bioactive compounds, while its potential as a modulator of biological pathways positions it as a promising candidate for future therapeutic interventions.